N-(3-chlorophenyl)-2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[4-(4-cyclopropyl-1-methyl-5-oxo-1,2,4-triazol-3-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C19H24ClN5O2/c1-23-19(27)25(16-5-6-16)18(22-23)13-7-9-24(10-8-13)12-17(26)21-15-4-2-3-14(20)11-15/h2-4,11,13,16H,5-10,12H2,1H3,(H,21,26)
• InChI Key: RELVWZDIGFABQM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)CC(=O)NC3=CC(=CC=C3)Cl)C4CC4
• Molecular Formula: C19H24ClN5O2
• Molecular Weight: 389.9 g/mol

Description

N-(3-chlorophenyl)-2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H24ClN5O2 and its molecular weight is 389.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity of Novel Trichlorinated Imines

Research led by D’hooghe et al. (2008) has explored the synthesis of various N-trichloropropylidene)amines and their reactivity, which could provide insights into the chemical reactivity and potential synthetic pathways for compounds similar to N-(3-chlorophenyl)-2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide. Their study evaluates substrates for piperidine synthesis and introduces novel trichloroamines through reduction processes, offering a framework for understanding the synthesis of complex chlorinated compounds (D’hooghe, Meulenaer, & Kimpe, 2008).

Utility of Chloroacetonitrile in Novel Derivative Synthesis

Khalil et al. (2017) discussed the use of chloroacetonitrile for synthesizing novel compounds, which might be relevant for generating derivatives of N-(3-chlorophenyl)-2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide. Their work demonstrates the versatility of chloroacetonitrile in constructing pyrazole and thiazole derivatives, hinting at potential synthetic routes and reactivity for related compounds (Khalil, Elsayed, Mohamed, & Raafat, 2017).

Potential Applications in Material Science and Pharmaceuticals

Synthesis and Characterization of N-Derivatives as Potential Pesticides

The study by Olszewska et al. (2011) on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, a structure bearing resemblance in complexity and functionality to N-(3-chlorophenyl)-2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide, showcases the potential of such compounds in the development of new pesticides. This research provides a foundation for understanding how similar complex molecules might be applied in agricultural science (Olszewska, Tarasiuk, & Pikus, 2011).

Chiral Lactams as Intermediates for Natural Product Synthesis

Escolano et al. (2006) highlighted the use of chiral oxazolopiperidone lactams for the enantioselective synthesis of piperidine-containing natural products, which might offer insights into the utility of complex structures similar to N-(3-chlorophenyl)-2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide in synthesizing bioactive compounds. This research underscores the potential pharmaceutical applications of such compounds in creating diverse and structurally complex drug molecules (Escolano, Amat, & Bosch, 2006).